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Compound of Interest

Compound Name: 4-Pyridinemethanol

Cat. No.: B147518 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Pyridinemethanol, a compound commonly used in pharmaceutical development and organic

synthesis.[1] Adherence to these protocols is critical due to the hazardous nature of this

chemical.

Immediate Safety and Handling Precautions
4-Pyridinemethanol is classified as a hazardous substance, causing skin and serious eye

irritation.[2][3][4] It is also considered a combustible solid.[5] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this compound. This

includes chemical safety goggles, chemical-resistant gloves (such as butyl rubber or PVA), and

a lab coat.[5] All work with 4-Pyridinemethanol should be conducted in a well-ventilated

chemical fume hood.[5]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][6]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing.[2]

Inhalation: Move the person to fresh air.[2][5][6]
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Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][5]

Waste Collection and Storage
Proper segregation and storage of 4-Pyridinemethanol waste are the first steps in the

disposal process.

Waste Container: Collect all 4-Pyridinemethanol waste, both in its pure form and in

solutions, in a dedicated, sealable, and airtight container that is compatible with the

chemical.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "4-Pyridinemethanol". A completed Dangerous Waste label should be attached as

soon as waste is first added to the container.[7]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizers, acids, and bases.[7][8] The storage location

should be a designated hazardous waste accumulation area.

Disposal Protocol
The disposal of 4-Pyridinemethanol must be carried out in compliance with all local, regional,

and national hazardous waste regulations.[2]

Consult Regulations: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and ensuring complete and accurate

classification.[2]

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Documentation: When the container is full or no longer in use, complete a Chemical

Collection Request Form, or the equivalent documentation required by your institution.[7]

Transfer: Follow all institutional and local regulations for the transfer of the hazardous waste

to the designated collection point.[5]
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Under no circumstances should 4-Pyridinemethanol be disposed of down the drain or in

regular trash.[9][10]

Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume

hood.[5]

Containment: Use an inert, dry material to absorb the spill.[7]

Collection: Carefully collect the absorbent material and place it into a sealable, labeled

hazardous waste container.[5][7]

Decontamination: Decontaminate the spill area with a suitable solvent, and collect the

decontamination materials as hazardous waste.[5]

Reporting: Report the spill to your supervisor and your institution's EHS office.[5]

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key physical and chemical properties of 4-Pyridinemethanol relevant to its

handling and storage.
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Property Value

Molecular Formula C₆H₇NO

Molecular Weight 109.13 g/mol

Melting Point 52-56 °C

Boiling Point 107-110 °C at 1 mmHg

Flash Point 148 °C (298.4 °F)

Storage Temperature 2-8°C

Form Solid

Data sourced from multiple references.[1][11]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Pyridinemethanol.
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Generate 4-Pyridinemethanol Waste

Is waste container available and properly labeled?

Obtain and label a compatible, sealable hazardous waste container.

No

Place waste into the labeled container.

Yes

Store container in a designated cool, dry, and well-ventilated area away from incompatibles.

Is the container full or no longer in use?

Continue to add waste as needed.

No

Complete Chemical Collection Request Form.

Yes

Contact Institutional EHS or licensed hazardous waste contractor for pickup.

Transfer waste to the designated collection point following all regulations.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 4-Pyridinemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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